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Introduction

Cyanamide (CHzN2z), a molecule of significant interest in organic synthesis, agriculture, and
pharmaceutical development, possesses a unique combination of a nitrile and an amino group.
This duality imparts a rich and complex reactivity profile, making it a versatile building block for
a wide array of chemical entities. This technical guide provides a comprehensive overview of
the core physical and chemical properties of cyanamide, supported by structured data,
generalized experimental methodologies, and visual representations of its key chemical
transformations and pathways.

Physical Properties of Cyanamide

Cyanamide is a colorless, crystalline solid that is hygroscopic and deliquescent.[1][2] It is
highly soluble in water and polar organic solvents. The key physical properties of cyanamide
are summarized in the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula CH2N:2 [11[3]

Molecular Weight 42.040 g/mol [1][3]
Colorless, hygroscopic,

Appearance ] [11[2]
deliquescent crystals

_ . 44-46 °C (111-115 °F; 317-319
Melting Point 9 (3114151061171
- , 260 °C (500 °F; 533 K)

Boiling Point [1112][3]
(decomposes)

83 °C at 0.5 mmHg (6.7 Pa) [3B1141[5]

140 °C at 2.5 kPa [3][8]

Density 1.282 g/cm3 [1][2]13]
0.51 Pa (3.75 x 1073 mmHg) at

Vapor Pressure [1][°]
20 °C

Flash Point 141 °C (286 °F) [2][8][10]

. 85 g/100 mL at 25 °C; 775 g/L

Water Solubility [31[8]
at 15 °C

logP (Octanol/Water Partition

o -0.8210-0.72 [1][3][9]
Coefficient)
pKa 10.3 [11]

Chemical Properties and Reactivity of Cyanamide

The chemical behavior of cyanamide is dictated by the interplay between its nucleophilic

amino group and electrophilic nitrile carbon. This allows it to participate in a wide range of

reactions, including tautomerization, self-condensation, and additions of nucleophiles.

Tautomerism
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Cyanamide exists in equilibrium with its tautomer, carbodiimide (HN=C=NH). The cyanamide
form (N=C-NHz2) is the predominant tautomer. However, the carbodiimide form can be
significant in certain reactions, such as silylation.[3] This tautomerism is a key aspect of its role
in prebiotic chemistry.

(Cyanamide (H2N-C=N) )4 Tautomerization {Carbodiimide (HN:C:NH))
' Cyanamide = Dimerization >(2-Cyanoguanidine (DimerD Trimerization (Melamine (TrimerD

Cyanamide
Water (H20)

( Hydrogen Sulfide (H2S) )

Hydrolysis (H* catalyst)

Addition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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